Cas no 75702-87-3 (1-(butan-2-yl)-1H-pyrazol-4-ol)

• Product Name: 1-(butan-2-yl)-1H-pyrazol-4-ol
• CAS No: 75702-87-3
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 539112
• PubChem ID: 13018412
• Update Time: 2025-11-02

1-(butan-2-yl)-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-ol, 1-(1-methylpropyl)-
• 1-butan-2-ylpyrazol-4-ol
• 1-(butan-2-yl)-1H-pyrazol-4-ol
• F8885-7120
• 1-(sec-butyl)-1H-pyrazol-4-ol
• 75702-87-3
• AKOS026733576
• DTXSID90515315
• SCHEMBL11187889

• Inchi： 1S/C7H12N2O/c1-3-6(2)9-5-7(10)4-8-9/h4-6,10H,3H2,1-2H3
• InChI Key： SEGNHXWGASFYIR-UHFFFAOYSA-N
• SMILES： OC1C=NN(C=1)C(C)CC

Computed Properties

• Exact Mass: 140.09506
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(butan-2-yl)-1H-pyrazol-4-ol

1-(Butan-2-yl)-1H-pyrazol-4-ol (CAS No. 75702-87-3): Properties, Applications, and Market Insights

1-(Butan-2-yl)-1H-pyrazol-4-ol (CAS No. 75702-87-3) is a specialized organic compound belonging to the pyrazole derivatives family. This compound has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for novel heterocyclic compounds, 1-(butan-2-yl)-1H-pyrazol-4-ol has emerged as a key intermediate in synthetic chemistry.

The molecular structure of 1-(butan-2-yl)-1H-pyrazol-4-ol features a pyrazole ring substituted with a hydroxyl group at the 4-position and a butan-2-yl group at the 1-position. This configuration imparts distinct chemical reactivity, making it valuable for various synthetic transformations. Researchers have explored its potential as a building block for drug discovery, particularly in developing kinase inhibitors and anti-inflammatory agents. The compound's CAS number 75702-87-3 serves as a unique identifier in chemical databases and regulatory documentation.

Recent studies highlight the growing importance of pyrazole derivatives in addressing contemporary challenges in medicinal chemistry. As the pharmaceutical industry seeks more targeted therapies with fewer side effects, compounds like 1-(butan-2-yl)-1H-pyrazol-4-ol offer promising scaffolds for drug development. Its structural features allow for precise modifications that can enhance bioavailability and target specificity, addressing common questions about "how to improve drug efficacy" and "what are the latest advances in heterocyclic chemistry."

In agrochemical applications, 1-(butan-2-yl)-1H-pyrazol-4-ol derivatives have shown potential as eco-friendly crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact, this compound's derivatives are being investigated for their pesticidal and herbicidal properties. The search terms "green chemistry in agriculture" and "sustainable crop protection solutions" reflect the current market trends that align with these applications.

The synthesis and characterization of CAS 75702-87-3 have been subjects of numerous research papers, with particular emphasis on optimizing yield and purity. Modern synthetic approaches often employ catalytic methods and green chemistry principles, responding to the industry's demand for "efficient chemical synthesis" and "environmentally friendly production processes." Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely used to verify the structure and purity of 1-(butan-2-yl)-1H-pyrazol-4-ol.

Market analysis indicates steady growth in demand for specialized pyrazole compounds, driven by pharmaceutical R&D and agricultural innovations. The compound 75702-87-3 occupies a niche but important position in this market, with manufacturers focusing on scalable production methods to meet research and industrial needs. Current discussions in chemical forums often revolve around "reliable suppliers of research chemicals" and "custom synthesis services," highlighting the commercial aspects of this compound.

From a regulatory perspective, 1-(butan-2-yl)-1H-pyrazol-4-ol requires proper handling and documentation, though it doesn't fall under restricted categories. Safety data sheets provide essential information about its storage conditions and handling procedures, addressing common queries about "chemical safety protocols" and "laboratory best practices." Researchers and industrial users frequently search for "material safety data sheets for pyrazole derivatives" when working with this compound.

The future prospects for CAS No. 75702-87-3 appear promising, with ongoing research exploring new applications in material science and specialty chemicals. Its potential use in electronic materials and as a ligand in coordination chemistry has opened new avenues for investigation. These developments align with current scientific trends focusing on "functional materials design" and "molecular engineering," making 1-(butan-2-yl)-1H-pyrazol-4-ol a compound of continuing interest to researchers across multiple disciplines.

In conclusion, 1-(butan-2-yl)-1H-pyrazol-4-ol represents an important member of the pyrazole family with diverse applications and growing commercial significance. Its unique chemical properties, combined with the expanding need for specialized organic compounds in various industries, ensure that this molecule will remain relevant in scientific research and industrial applications for years to come. The compound's identification number 75702-87-3 serves as a key reference point for researchers, manufacturers, and regulatory bodies working with this interesting chemical entity.